Cas no 2167212-04-4 (cis-(3-methoxycyclobutyl)hydrazine)

• Product Name: cis-(3-methoxycyclobutyl)hydrazine
• CAS No: 2167212-04-4
• MF: C₅H₁₂N₂O
• MW: 116.161581039429
• CID: 5106143
• Update Time: 2026-03-03

cis-(3-methoxycyclobutyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• ((1s,3s)-3-methoxycyclobutyl)hydrazine
• cis-(3-Methoxycyclobutyl)hydrazine
• cis-(3-methoxycyclobutyl)hydrazine

• Inchi： 1S/C5H12N2O/c1-8-5-2-4(3-5)7-6/h4-5,7H,2-3,6H2,1H3
• InChI Key： DZMNKDTXXKXJCO-UHFFFAOYSA-N
• SMILES： N(C1CC(OC)C1)N

Additional information on cis-(3-methoxycyclobutyl)hydrazine

Cis-(3-Methoxycyclobutyl)Hydrazine: A Comprehensive Overview

Cis-(3-Methoxycyclobutyl)Hydrazine, identified by the CAS number 2167212-04-4, is a compound of significant interest in contemporary chemical research. This compound, with its unique structure and properties, has garnered attention for its potential applications in various fields, including pharmaceuticals and materials science. The molecule consists of a hydrazine group attached to a cyclobutane ring substituted with a methoxy group at the 3-position, with the cis configuration denoting the spatial arrangement of substituents.

Recent studies have highlighted the importance of cis-(3-methoxycyclobutyl)hydrazine in the development of novel therapeutic agents. Its structural features, particularly the cyclobutane ring and methoxy substitution, contribute to its unique reactivity and selectivity in chemical reactions. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, where its ability to form stable bonds under specific conditions has proven advantageous.

The synthesis of cis-(3-methoxycyclobutyl)hydrazine involves a multi-step process that requires precise control over reaction conditions to achieve the desired stereochemistry. This process typically begins with the preparation of the cyclobutane derivative, followed by functionalization to introduce the hydrazine group. The cis configuration is critical for ensuring the compound's stability and reactivity, as it influences the molecule's electronic properties and spatial arrangement.

In terms of applications, cis-(3-methoxycyclobutyl)hydrazine has shown promise in drug discovery programs targeting various diseases. Its ability to interact with biological systems through specific molecular pathways makes it a valuable tool for researchers in the pharmaceutical industry. Additionally, its use in materials science has been explored, particularly in the development of advanced polymers and coatings that require high thermal stability and mechanical strength.

The latest research on cis-(3-methoxycyclobutyl)hydrazine has focused on understanding its interaction with biological systems at a molecular level. Studies have revealed that its methoxy group plays a crucial role in modulating its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These findings have implications for optimizing drug delivery systems and improving therapeutic outcomes.

Moreover, computational chemistry techniques have been employed to predict the electronic properties and reactivity of cis-(3-methoxycyclobutyl)hydrazine. These studies have provided insights into its potential as a building block for more complex molecules with tailored functionalities. The compound's ability to undergo various transformations under mild conditions makes it a versatile starting material for organic synthesis.

In conclusion, cis-(3-methoxycyclobutyl)hydrazine, with its unique structure and properties, continues to be a focal point in chemical research. Its applications span across multiple disciplines, from drug discovery to materials science, underscoring its importance as a valuable compound in modern chemistry. As research progresses, further insights into its properties and potential uses are expected to emerge, solidifying its role in advancing scientific knowledge and technological innovation.